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Compound of Interest

Compound Name: 8-Chlorotheophylline-d6

Cat. No.: B138616

An In-Depth Technical Guide to 8-
Chlorotheophylline-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 8-Chlorotheophylline-d6, a
deuterated analog of 8-Chlorotheophylline. It is intended to serve as a core resource for
researchers and professionals involved in drug development and analytical chemistry, offering
detailed data, experimental insights, and a review of its biological context.

Core Compound Data

8-Chlorotheophylline-d6 is the isotopically labeled version of 8-Chlorotheophylline, where six
hydrogen atoms on the two methyl groups have been replaced with deuterium. This labeling
makes it an ideal internal standard for quantitative analysis by mass spectrometry, particularly
in pharmacokinetic and bioequivalence studies of drugs containing 8-Chlorotheophylline, such
as dimenhydrinate.
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Parameter Value Source(s)

CAS Number 1346598-95-5 [1]

Molecular Formula C7HDesCIN4O2 [1]

Molecular Weight 220.65 g/mol [1]
8-chloro-1,3-

Synonyms bis(trideuteriomethyl)-7H-

purine-2,6-dione

Biological Significance and Mechanism of Action

While 8-Chlorotheophylline-d6 is primarily used as an analytical standard, the biological
activity of its non-deuterated counterpart, 8-Chlorotheophylline, is well-characterized. 8-
Chlorotheophylline is a xanthine derivative with stimulant properties similar to caffeine. Its
primary mechanism of action is the antagonism of adenosine receptors.

Adenosine is an endogenous nucleoside that plays a crucial role in regulating neuronal activity.
By binding to its receptors (Al, A2A, A2B, and A3), adenosine generally exerts an inhibitory
effect, reducing the release of excitatory neurotransmitters. 8-Chlorotheophylline, by blocking
these receptors, counteracts the effects of adenosine, leading to central nervous system
stimulation. This is why it is often combined with sedating antihistamines like diphenhydramine
(in the form of dimenhydrinate) to offset drowsiness.

Adenosine Receptor Signaling Pathway

The following diagram illustrates the general signaling pathway of adenosine receptors, which
are antagonized by 8-Chlorotheophylline.
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8-Chlorotheophyline
(Antagonist)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b138616?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/286138849_Determination_of_Diphenhydramine_Hydrochloride_in_Rabbit_Plasma_by_LC-MSMS_and_its_Application_to_a_Pharmacokinetic_Study
https://www.benchchem.com/product/b138616#8-chlorotheophylline-d6-cas-number-and-molecular-weight
https://www.benchchem.com/product/b138616#8-chlorotheophylline-d6-cas-number-and-molecular-weight
https://www.benchchem.com/product/b138616#8-chlorotheophylline-d6-cas-number-and-molecular-weight
https://www.benchchem.com/product/b138616#8-chlorotheophylline-d6-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b138616?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

